(4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile

• IUPAC Name: 2-(4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indole]-1'-yl)acetonitrile
• InChI: InChI=1S/C13H10Cl2N2O3/c14-8-2-3-9(15)11-10(8)13(19-6-1-7-20-13)12(18)17(11)5-4-16/h2-3H,1,5-7H2
• InChI Key: OWDAYJJQLPJEHB-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(C3=C(C=CC(=C3N(C2=O)CC#N)Cl)Cl)OC1
• Molecular Formula: C13H10Cl2N2O3
• Molecular Weight: 313.13 g/mol

Description

(4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile, also known as CFI-400945, is a small molecule inhibitor that has been studied for its potential therapeutic applications in cancer treatment.

Mechanism of Action

(4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile works by inhibiting the activity of MELK, a protein that is overexpressed in many cancer cells. MELK plays a key role in cell division and is required for the survival of cancer cells. By inhibiting the activity of MELK, (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile can prevent the growth and proliferation of cancer cells. The exact mechanism of action of (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile is still being studied, but it is believed to involve the regulation of multiple signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
(4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit the formation of new blood vessels that are required for the growth and spread of cancer cells. It has also been found to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile is its specificity for MELK, which makes it a promising candidate for cancer therapy. It has also been found to be effective against a variety of cancer types, which suggests that it may have broad therapeutic potential. However, there are also some limitations to using (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile in lab experiments. For example, the compound may have off-target effects that could interfere with the interpretation of experimental results. Additionally, the optimal dosage and administration schedule for (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile are still being studied, which could impact its effectiveness in clinical settings.

Future Directions

There are several future directions for research on (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile. One area of focus is the development of more potent and selective MELK inhibitors that could have even greater therapeutic potential. Another area of research is the identification of biomarkers that could be used to predict which patients are most likely to benefit from treatment with (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile. Additionally, the combination of (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile with other cancer treatments, such as immunotherapy, is also being studied as a potential way to enhance its effectiveness. Finally, the development of clinical trials to evaluate the safety and efficacy of (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile in humans is an important future direction for research on this promising compound.

Synthesis Methods

The synthesis of (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile involves a series of chemical reactions that result in the formation of the final product. The starting materials for the synthesis include 2,3-dioxoindoline and 2-chloroacetonitrile. The reaction involves the formation of a spirocyclic intermediate, which is then chlorinated and further modified to produce (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile. The synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

(4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been studied extensively for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and has shown promising results in preclinical studies. (4',7'-dichloro-2'-oxospiro[1,3-dioxane-2,3'-indol]-1'(2'H)-yl)acetonitrile has been shown to be effective against a variety of cancer types, including breast, lung, and colon cancer. It works by inhibiting the activity of a protein called MELK, which is overexpressed in many cancer cells.